Cas no 89603-60-1 (5-Hydroxy-1H-pyrazole-3-carboxylic acid)

5-Hydroxy-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring both hydroxyl and carboxylic acid functional groups on a pyrazole backbone. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. Its dual functionality allows for selective derivatization, enabling the formation of esters, amides, or metal complexes. The compound’s stability and moderate acidity make it suitable for applications requiring precise molecular modifications. Additionally, its aromatic pyrazole core contributes to potential biological activity, often explored in drug discovery. The product is typically supplied in high purity, ensuring consistent performance in research and industrial processes.
5-Hydroxy-1H-pyrazole-3-carboxylic acid structure
89603-60-1 structure
Product Name:5-Hydroxy-1H-pyrazole-3-carboxylic acid
CAS No:89603-60-1
MF:C4H4N2O3
MW:128.08616065979
MDL:MFCD12195917
CID:1039704
PubChem ID:3084676
Update Time:2025-05-25

5-Hydroxy-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy-1H-pyrazole-3-carboxylic acid
    • 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
    • 5-hydroxy-1H-pyrazole-3-carboxylate
    • 2,5-Dihydro-5-oxo-1H-pyrazole-3-carboxylic acid
    • FERCTUUKKXAWIL-UHFFFAOYSA-N
    • 1H-Pyrazole-3-carboxylicacid, 2,5-dihydro-5-oxo-
    • 5-oxo-3-pyrazoline-3-carboxylic acid
    • 5-oxo-1,2-dihydropyrazole-3-carboxylic acid
    • 3-carboxy-1H-pyrazol-5-one
    • SBB014633
    • HTS015243
    • BBL010248
    • 4841AC
    • STK365162
    • 5-Hydroxy-1H-pyrazole-3-carboxylic acid (ACI)
    • Pyrazole-3(or 5)-carboxylic acid, 5(or 3)-hydroxy- (7CI)
    • DB-260389
    • DTXSID70191272
    • DTXCID80113763
    • 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-
    • AKOS000269386
    • A7I5GP3IKE
    • AKOS006223027
    • MFCD19159876
    • 5-hydroxy-1H-pyrazole-3-carboxylicacid
    • F2196-0054
    • 37832-55-6
    • CS-W022390
    • DB-333026
    • SCHEMBL165390
    • 3-hydroxy-1H-pyrazole-5-carboxylic acid
    • UNII-A7I5GP3IKE
    • AKOS015957556
    • 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylicacid
    • 89603-60-1
    • MFCD12195917
    • C77021
    • SY173851
    • EN300-41424
    • E84105
    • MFCD08741874
    • F2164-0001
    • EINECS 253-681-3
    • AS-5268
    • NS00030302
    • MDL: MFCD12195917
    • Inchi: 1S/C4H4N2O3/c7-3-1-2(4(8)9)5-6-3/h1H,(H,8,9)(H2,5,6,7)
    • InChI Key: FERCTUUKKXAWIL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(O)NN=1)O

Computed Properties

  • Exact Mass: 128.022
  • Monoisotopic Mass: 128.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.780±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 568.6°Cat760mmHg
  • Flash Point: 297.7°C
  • Refractive Index: 1.566
  • Solubility: Slightly soluble (15 g/l) (25 º C),

5-Hydroxy-1H-pyrazole-3-carboxylic acid Security Information

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5-Hydroxy-1H-pyrazole-3-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrazine hydrochloride (1:?) Solvents: Acetic acid ,  Benzene ;  4 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  1 h, 95 - 105 °C; 105 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  neutralized, rt; 10 - 15 min, heated
Reference
Molecular modeling studies, synthesis and biological evaluation of novel Plasmodium falciparum lactate dehydrogenase (pfLDH) inhibitors
Ambre, Premlata K.; Pissurlenkar, Raghuvir R. S.; Jagyasi, Ashish S.; Fule, Ritesh A.; Khedkar, Vijay; et al, Anti-Infective Agents, 2012, 10(1), 55-71

5-Hydroxy-1H-pyrazole-3-carboxylic acid Raw materials

5-Hydroxy-1H-pyrazole-3-carboxylic acid Preparation Products

Additional information on 5-Hydroxy-1H-pyrazole-3-carboxylic acid

5-Hydroxy-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

5-Hydroxy-1H-pyrazole-3-carboxylic acid, also known by its CAS registry number 89603-60-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of a hydroxyl group at the 5-position and a carboxylic acid group at the 3-position makes this compound unique and versatile in its applications.

The structure of 5-hydroxy-1H-pyrazole-3-carboxylic acid has been extensively studied, revealing its potential as a building block for various bioactive molecules. Recent research has highlighted its role in the development of novel drugs targeting specific biological pathways. For instance, studies have shown that this compound can act as a precursor for the synthesis of pyrazole-based inhibitors of kinases, which are enzymes involved in cell signaling and cancer progression.

In terms of synthesis, 5-hydroxy-1H-pyrazole-3-carboxylic acid can be prepared through several routes, including the Paal-Knorr synthesis and the Knorr pyrrole synthesis. These methods involve the condensation of carbonyl compounds with ammonia or its derivatives, followed by cyclization to form the pyrazole ring. The hydroxyl and carboxylic acid groups can be introduced either during the synthesis or through subsequent functionalization steps.

The properties of 5-hydroxy-1H-pyrazole-3-carboxylic acid make it an attractive candidate for applications in materials science as well. Its ability to form hydrogen bonds due to the hydroxyl and carboxylic acid groups makes it suitable for use in supramolecular chemistry. Recent studies have explored its potential as a component in self-assembled monolayers and coordination polymers, which are important for applications in sensors and drug delivery systems.

Beyond its chemical applications, 5-hydroxy-1H-pyrazole-3-carboxylic acid has also gained attention in biological systems. Its ability to interact with DNA has been investigated, showing promise as a potential anti-cancer agent. Additionally, this compound has been studied for its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders.

In conclusion, 5-hydroxy-1H-pyrazole-3-carboxylic acid, with its unique structure and functional groups, continues to be a focal point in both academic research and industrial applications. Its versatility across multiple disciplines underscores its importance as a key compound in modern chemistry.

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